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Compound of Interest

Compound Name:
3alpha-Aminocholestane

Hydrochloride

CAS No.: 5457-79-4

Cat. No.: B13393942

Get Quote

Target: SHIP1 Inhibition & Phosphoinositide Signaling Modulation Molecule Class: Cationic

Amphiphilic Steroid (Aminosteroid) Primary Application: Hematopoietic Malignancy Research

(Leukemia/Myeloma) & PI3K/Akt Pathway Analysis[1]

Technical Overview & Mechanism of Action
3

-Aminocholestane (3AC) is a potent, cell-permeable inhibitor of SHIP1.[1] While historically,
cationic amphiphilic steroids have been investigated for their ability to perturb membrane
curvature (affecting processes like clathrin-mediated endocytosis), 3AC is currently best
defined by its capacity to block the enzymatic activity of SHIP1.

The Signaling Paradox
SHIP1 functions as a negative regulator of the PI3K pathway by hydrolyzing PI(3,4,5)P3 into

PI(3,4)P2.
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Canonical View: Inhibition of SHIP1 leads to accumulated PI(3,4,5)P3, theoretically hyper-

activating Akt and promoting survival.

Therapeutic Reality: In specific contexts (e.g., Multiple Myeloma, OPM2 cells), 3AC-

mediated SHIP1 inhibition triggers apoptosis and cell cycle arrest. This suggests that certain

cancer cells rely on a delicate balance of phosphoinositides, or that sustained PI(3,4,5)P3

accumulation triggers negative feedback loops or toxicity in these lines.

DOT Diagram: The SHIP1 Signaling Node
The following diagram illustrates the intervention point of 3AC within the PI3K/Akt axis.
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Figure 1: Mechanism of Action. 3AC blocks the conversion of PI(3,4,5)P3 to PI(3,4)P2. In

hematopoietic cancer models, this blockade disrupts homeostasis, leading to cell death.

Preparation & Handling (Critical)
The Hydrochloride (HCl) salt improves the solubility of the amine, but the cholestane backbone

remains highly hydrophobic. Improper preparation is the leading cause of experimental

variability (precipitation on cells).

Solubility Data
Solvent Solubility Limit Stock Stability Notes

Ethanol (100%) ~10-20 mM High (-20°C)

Recommended. Least

toxic to sensitive

hematopoietic cells if

diluted >1:1000.

DMSO ~10-25 mM High (-20°C)

Standard. Ensure final

culture concentration

is <0.1% DMSO.[2]

Water/PBS Poor N/A

Do not use for stock.

The HCl salt may

disperse but often

forms micelles or

precipitates.

Stock Solution Protocol (10 mM)
Weigh 3

-Aminocholestane HCl.

Dissolve in 100% Ethanol (molecular biology grade) or DMSO.

Example: To make 1 mL of 10 mM stock, dissolve 4.24 mg (assuming MW ~424 g/mol for

HCl salt; verify MW on your specific vial) in 1 mL solvent.

Vortex vigorously for 1 minute. If using DMSO, warm to 37°C briefly if needed.
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Aliquot into dark, glass or high-quality polypropylene tubes (20-50

L aliquots) to avoid freeze-thaw cycles. Store at -20°C.

Experimental Protocols
Protocol A: SHIP1 Inhibition & Cytotoxicity Assay
Objective: Determine the IC50 of 3AC in leukemia/myeloma cell lines (e.g., OPM2, K562).

Materials:

Target Cells (e.g., OPM2, maintained in RPMI-1640 + 10% FBS).

3AC Stock (10 mM in Ethanol).

Cell Viability Reagent (CCK-8, MTT, or CellTiter-Glo).

Workflow:

Seeding: Seed cells in 96-well plates.

Suspension cells:[3] 20,000 cells/well in 100

L media.

Equilibration: Incubate for 24 hours at 37°C, 5% CO

.

Preparation of Working Solutions:

Dilute 10 mM stock into pre-warmed culture media to create 2X concentrations.

Range: Prepare 0, 2.5, 5, 10, 20, and 40

M final concentrations.

Vehicle Control: Ensure the "0
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M" control has the same Ethanol % as the highest dose (e.g., 0.4%).

Treatment: Add 100

L of 2X drug solution to the wells (Final Volume: 200

L).

Incubation: Incubate for 24 to 48 hours. (Apoptosis markers often peak at 24h; viability loss

at 48h).

Readout: Add viability reagent (e.g., 20

L CCK-8), incubate 1-4 hours, and read Absorbance at 450 nm.

Expected Results:

Sensitive Lines (OPM2): IC50

2.5 - 5

M.

Resistant Lines (U266): IC50 > 12.5

M.

Protocol B: Functional Control – Transferrin Uptake
Assay
Objective: Distinguish between specific signaling inhibition and non-specific membrane

disruption. Rationale: As a cationic steroid, high concentrations (>20

M) of 3AC can act like a detergent or cationic lipid, physically perturbing the membrane and
blocking Endocytosis non-specifically (similar to chlorpromazine or cationic amphiphiles). This
assay validates membrane integrity.

Workflow Diagram:
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Figure 2: Experimental timeline for assessing clathrin-mediated endocytosis integrity.

Steps:

Pre-treatment: Incubate cells with 3AC (at your experimental concentration, e.g., 5-10

M) for 30 minutes in serum-free media.

Ligand Addition: Add Fluorescent Transferrin (25

g/mL) in the presence of the inhibitor.

Uptake: Incubate at 37°C for 15 minutes.

Stop/Wash: Move to ice. Wash 3x with ice-cold PBS.[3][4]

Acid Strip (Optional but recommended): Wash briefly with Acidic Glycine buffer (pH 3.0) to

remove surface-bound transferrin, leaving only internalized cargo.

Fixation: 4% Paraformaldehyde.[4][5]

Analysis:

Specific Result: If SHIP1 is the target, Transferrin uptake should remain largely intact

(unless the cell type specifically requires SHIP1 for CME, which is rare).

Toxicity Warning: If Transferrin uptake is completely blocked at the same concentration

used for signaling studies, your "signaling" effect might actually be membrane

toxicity/permeabilization.

Troubleshooting & Optimization
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Issue Probable Cause Solution

Precipitation in Media
Rapid addition of hydrophobic

stock to aqueous media.

Dilute stock 1:10 in pure

Ethanol first, then add this

intermediate to the media

while vortexing.

Total Cell Lysis (Necrosis)
Concentration too high (>20

M) or low cell density.

Titrate down. Cationic steroids

are detergents at high

concentrations. Use <10

M for specific signaling.

No Effect on Viability
Cell line is SHIP1-independent

or lacks SHIP1 expression.

Verify SHIP1 expression via

Western Blot. Confirm the cell

line depends on PI3K/Akt for

survival.
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Context: Validates solubility protocols (Ethanol/Klucel) and chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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